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Compound of Interest

Compound Name: (3-Amino-4-fluorophenyl)methanol

Cat. No.: B1282870

Essential Safety and Handling Guide for (3-Amino-4-
fluorophenyl)methanol

This guide provides crucial safety and logistical information for the handling and disposal of (3-
Amino-4-fluorophenyl)methanol (CAS No: 227609-86-1). The following procedures are
designed for researchers, scientists, and professionals in drug development to ensure a safe
laboratory environment.

(3-Amino-4-fluorophenyl)methanol is a chemical compound that requires careful handling
due to its potential health hazards. It is known to cause serious eye irritation and skin irritation.
[1][2] Adherence to the personal protective equipment (PPE) guidelines and operational
protocols is mandatory to minimize exposure and ensure personal safety.

Physical and Chemical Properties

A summary of the key physical and chemical properties of (3-Amino-4-fluorophenyl)methanol
is provided in the table below. This information is critical for safe storage and handling.
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Property

Value

Physical State

White to Yellow Solid

Molecular Formula C7H8FNO
CAS Number 227609-86-1
Melting Point/Range 172-174 °C

Boiling Point/Range

476.4°C at 760 mmHg

Flash Point

241.9°C

Storage Temperature

Room temperature, in a dark, inert atmosphere

Source:[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling (3-Amino-4-

fluorophenyl)methanol to prevent skin and eye contact, and inhalation.[2][3][4]

Protection Type

Specific
Recommendations

Standard

Eye and Face Protection

Wear chemical safety goggles

or a face shield.

OSHA 29 CFR 1910.133/EN
166

Skin Protection

Wear a lab coat or protective
suit and impervious gloves
(e.g., Nitrile rubber).

General Laboratory Practice

Respiratory Protection

Use a NIOSH-approved
respirator if ventilation is
inadequate or if dust is

generated.

NIOSH Recommendations

Hand Protection

Chemical-resistant gloves are

required.

General Laboratory Practice
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Operational Plan for Safe Handling

A systematic approach to handling (3-Amino-4-fluorophenyl)methanol is crucial from receipt
to disposal. The following workflow outlines the necessary steps to maintain a safe laboratory
environment.[2][4][5]

Receiving and Storage:

« Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Label Verification: Ensure the container is clearly and accurately labeled with the chemical
name and hazard information.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.[1]
Keep the container tightly sealed when not in use. The recommended storage is at room
temperature in a dark place under an inert atmosphere.[1]

Handling and Use:

o Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood,
especially when handling the solid form to avoid dust inhalation.[2]

PPE: Before handling, don the appropriate personal protective equipment as detailed in the
PPE table above.

Weighing and Preparation: When weighing or preparing solutions, do so within a ventilated
enclosure to minimize dust generation.

Experimental Use: Keep reaction vessels closed whenever possible. Avoid direct contact
with the chemical.

Hygiene: Wash hands thoroughly after handling the substance.[2] Do not eat, drink, or
smoke in the laboratory area.[3]

Spill and Exposure Response:

o Spill Cleanup: In case of a spill, evacuate the immediate area. Use absorbent material to
wipe up the spill and place it in a sealed container for disposal.[4] Ensure adequate
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ventilation during cleanup.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

o Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of
soap and water. Seek medical attention if irritation persists.[2]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2]

Disposal Plan

The disposal of (3-Amino-4-fluorophenyl)methanol and its contaminated waste must be
handled as hazardous chemical waste in accordance with local, state, and federal regulations.

[6]
o Waste Collection:

o Collect excess reagent and any contaminated materials (e.g., gloves, absorbent paper,
etc.) in a clearly labeled, sealed, and compatible waste container.[7][8]

o Do not mix with other waste streams unless compatibility is known.[9]

o Liquid waste containers should not be filled to more than 75% capacity to allow for vapor
expansion.[8]

o Labeling:

o The waste container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: "(3-Amino-4-fluorophenyl)methanol".[6]

o Storage of Waste:
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o Store waste containers in a designated, well-ventilated, and secure area away from
general laboratory traffic.

o Keep waste containers closed except when adding waste.[6]

e Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.[6] Do not dispose of this chemical down the drain.[6]

Experimental Workflow for Safe Handling and Disposal
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Caption: Workflow for safe handling and disposal of (3-Amino-4-fluorophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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